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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2,6-Dimethylcyclohexanol. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier: 2,6-Dimethylcyclohexanol is a flammable liquid and vapor.[1][2][3] It is
crucial to handle this chemical with appropriate personal protective equipment in a well-
ventilated area.[1]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapor[2][3]
. H302: Harmful if swallowed[4]
Acute toxicity, oral Category 4 5]
) o H315: Causes skin irritation[4]
Skin corrosion/irritation Category 2 6]
Serious eye damage/eye H319: Causes serious eye
N Category 2A o
irritation irritation[4][5]
Acute toxicity, inhalation Category 4 H332: Harmful if inhaled[5]
Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation[4][6]

Signal Word: Warning[1][4]

hvsical and Chemical :

Property

Value

Molecular Formula

C8H160[2][3]

Molecular Weight 128.21 g/mol [2][3]

Appearance Colorless liquid[1]

Odor Alcohol-like[1]

Boiling Point 174.4 °C/ 345.9 °F @ 760 mmHg[1]
Flash Point 55 °C /131 °F[1]

Specific Gravity 0.940[1]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is critical for safety and to prevent

environmental contamination.
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l. Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 2,6-Dimethylcyclohexanol.

. Hand Respiratory Protective

Task Eye Protection ) . .

Protection Protection Clothing

o ) ) o N95 respirator (if
Weighing and Chemical splash Disposable nitrile ) Standard
i not in a fume
Transferring goggles gloves laboratory coat
hood)
Chemical splash Work in a

Preparing Disposable nitrile N ] Standard
) goggles or face certified chemical
Solutions ) gloves laboratory coat
shield fume hood
Handling Safety glasses Disposable nitrile  Work in a well- Standard
Solutions with side shields gloves ventilated area laboratory coat

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile

gloves

Not generally

required

Standard

laboratory coat

Il. Handling Protocol

Preparation:

Weighing and Transfer:

Ensure the designated workspace is clean and uncluttered.

Cover the work surface with absorbent, disposable bench paper.

Don the appropriate PPE as outlined in the table above.

Confirm that a safety shower and eyewash station are readily accessible.[1]

o Conduct all weighing and transfer operations of 2,6-Dimethylcyclohexanol within a

chemical fume hood to minimize inhalation exposure.
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o Use spark-proof tools and explosion-proof equipment.[1]

e Ground and bond containers when transferring the material to prevent static discharge.[7]
Post-Handling:

» After handling, thoroughly wash hands and any exposed skin with soap and water.

e Clean all contaminated surfaces.

lll. Storage Plan

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][7]
« Keep away from heat, sparks, open flames, and hot surfaces.[1][7]
o Store in a designated flammables area.[1]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
reducing agents.[1]

IV. Disposal Plan

All waste materials contaminated with 2,6-Dimethylcyclohexanol must be treated as
hazardous chemical waste.

Solid Waste:

e Collect all contaminated solid waste, including disposable bench paper, gloves, and weighing
papers, in a designated, labeled, and sealed waste container.

Liquid Waste:

o Collect all solutions containing 2,6-Dimethylcyclohexanol in a clearly labeled, sealed, and
appropriate hazardous waste container.

e Do not empty into drains.[1]

o Dispose of contents/container to an approved waste disposal plant.[1][7]
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Emergency Procedures

First-Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation develops and persists.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1]

e Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]
Fire-Fighting Measures:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

¢ Do not use a solid water stream as it may scatter and spread the fire.

o Wear self-contained breathing apparatus for firefighting if necessary.[5]

Accidental Release Measures:

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[1]

Collect in suitable, closed containers for disposal.[1]

Workflow for Handling 2,6-Dimethylcyclohexanol
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Caption: Workflow for the safe handling and disposal of 2,6-Dimethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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